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Compound of Interest

Compound Name: Ferric arsenate
CAS No.: 10102-49-5
Cat. No.: B167732
Get Quote
. J

This document provides essential safety protocols, operational procedures, and disposal plans
for handling ferric arsenate in a laboratory setting. Ferric arsenate is a highly toxic,
carcinogenic compound that poses severe health risks upon exposure.[1][2] Adherence to the
following guidelines is critical to ensure the safety of all personnel.

Hazard Identification and Exposure Limits

Ferric arsenate is classified as a toxic and hazardous substance. It is fatal if swallowed,
inhaled, or absorbed through the skin.[1][2][3] It is also recognized as a carcinogen.[4]
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Hazard Classification Description

Fatal if swallowed, inhaled, or in contact with

Acute Toxicity _
skin.[3]
Carcinogenicity Confirmed human carcinogen.[4]
Organ Toxicity May cause damage to the liver and kidneys.[5]

Causes serious eye irritation and skin irritation.

[3]

Skin and Eye Irritation

_ Very toxic to aquatic life with long-lasting effects.
Environmental Hazard

[31[4]
Occupational Exposure Limits:
Component Limit Type Value
Inorganic Arsenic Compounds N
NIOSH REL 0.002 mg/m3 (Ceiling)[1]
(as As)
Inorganic Arsenic Compounds
ACGIH TLV-TWA 0.01 mg/m3
(as As)
Iron Salts, soluble (as Fe) NIOSH REL 1 mg/m3 (TWA)[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. The following table outlines the
minimum required PPE for handling ferric arsenate.
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Body Part

Required PPE

Standard/Specification

Respiratory

Full-face respirator with multi-
purpose combination (US)
respirator cartridges or a self-
contained breathing apparatus
(SCBA).[3][6]

NIOSH/MSHA approved.[4]
Must be used in accordance
with OSHA 29 CFR 1910.134.
[4]

Chemical-impermeable gloves

Must satisfy EU Directive

Hands (e.g., PVC disposable or 89/686/EEC and the standard
nitrile).[5][7] EN 374.[7]
Tightly fitting safety goggles ]
o i Conforming to EN 166 (EU) or
Eyes/Face with side-shields and a face
) NIOSH (US).[7]
shield.[6][7]
Impervious clothing, long- Fire/flame resistant and
Body sleeved lab coat, and impervious clothing is

disposable coveralls.[3]

recommended.[7]

Operational Plan: Safe Handling and Storage

All work with ferric arsenate must be conducted within a designated area to minimize

contamination.[5]

Handling Procedures:

¢ Ventilation: All manipulations of ferric arsenate that could generate dust or aerosols must be

performed inside a certified chemical fume hood with a face velocity of at least 100 cfm.[3][5]

[6]

o Designated Area: Establish a designated area for arsenic work, clearly labeled with hazard

warnings (e.g., "Carcinogen in Use Area").[5]

» Decontamination: All equipment used in the designated area must be labeled as "arsenic

contaminated" and decontaminated before being removed.[6]

e Hygiene: Avoid all contact with skin, eyes, and clothing.[6] Do not eat, drink, or smoke in the

laboratory.[5] Wash hands thoroughly before breaks and immediately after handling the
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product.[5][6]
Storage:
» Store in a cool, dry, and well-ventilated area in a tightly closed container.[3][4]

o Keep containers locked up and separate from incompatible materials such as strong acids.

[415]

Experimental Protocol: Preparation of a Ferric
Arsenate Solution

This protocol outlines the steps for safely preparing a ferric arsenate solution.
Materials:
o Ferric arsenate powder

Deionized water

Appropriate solvent (if applicable)

Volumetric flasks and pipettes

Magnetic stirrer and stir bar

Analytical balance
Procedure:

o Preparation: Don all required PPE as specified in the table above. Ensure the chemical fume
hood is operational.

» Weighing: Carefully weigh the required amount of ferric arsenate powder on an analytical
balance inside the fume hood. Use a spatula for transfer and handle with care to avoid
generating dust.
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 Dissolving: Place a stir bar in a volumetric flask. Add a portion of the deionized water or
solvent to the flask.

o Transfer: Slowly and carefully add the weighed ferric arsenate powder to the liquid in the
flask to prevent splashing.

» Mixing: Place the flask on a magnetic stirrer and stir until the powder is fully dissolved. Ferric
arsenate is insoluble in water, so a suspension will be formed.[2]

 Dilution: Once dissolved or suspended, dilute the solution to the final volume with the
solvent.

» Labeling: Clearly label the container with the chemical name, concentration, date, and
appropriate hazard warnings.

o Decontamination: Decontaminate all glassware and equipment immediately after use
following the disposal plan below.

Emergency and Spill Response Plan

Exposure Response:

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[3][7] Do not use mouth-to-mouth resuscitation.[4][7]

o Skin Contact: Immediately remove contaminated clothing.[7] Wash the affected area with
soap and plenty of water for at least 15 minutes.[3][4][7] Seek immediate medical attention.

[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[4][7] Remove contact lenses if present and easy to do.[3] Seek immediate
medical attention.[4]

 Ingestion: Do NOT induce vomiting.[3][4] Rinse mouth with water.[7] Never give anything by
mouth to an unconscious person.[7] Call a poison control center or doctor immediately.[3][7]

Spill Cleanup:
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» Evacuate: Evacuate all personnel from the spill area.
« |solate: Isolate the spill area for at least 25 meters (75 feet) for solids.[2]
o Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

o Contain: Dike and contain the spill with an inert absorbent material like sand or vermiculite.
[3] Do not use compressed air for cleaning.[1]

o Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for
hazardous waste disposal.[3][4]

o Decontaminate: Wash the spill site after material pickup is complete.[3]
Disposal Plan
All ferric arsenate waste is considered hazardous waste.

o Waste Collection: Collect all disposable materials contaminated with ferric arsenate,
including gloves, wipes, and absorbent materials, in a designated, sealed, and clearly
labeled hazardous waste container.[5]

o Disposal: Waste disposal must be in accordance with all appropriate federal, state, and local
regulations. Contact a licensed professional waste disposal service for removal.[3] Ferric
arsenate waste is classified under EPA hazardous waste number D0O04.[1]

Safety and Workflow Diagrams
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Caption: Experimental workflow for handling ferric arsenate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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guide-for-ferric-arsenate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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